Cas no 872438-50-1 (L-Proline, L-threonyl-L-arginylglycyl-L-threonyl-L-arginyl-)

L-Proline, L-threonyl-L-arginylglycyl-L-threonyl-L-arginyl- structure
872438-50-1 structure
Product Name:L-Proline, L-threonyl-L-arginylglycyl-L-threonyl-L-arginyl-
CAS No:872438-50-1
MF:C27H50N12O9
MW:686.760904788971
CID:658792
PubChem ID:71413353
Update Time:2025-04-19

L-Proline, L-threonyl-L-arginylglycyl-L-threonyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, L-threonyl-L-arginylglycyl-L-threonyl-L-arginyl-
    • (2S)-1-[(2S)-2-[[(2S,3R)-2-[[2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-3-hydroxybutanoyl]amino]-5-(diaminomethylideneamino)pentanoy
    • DTXSID50832878
    • 872438-50-1
    • L-Threonyl-N~5~-(diaminomethylidene)-L-ornithylglycyl-L-threonyl-N~5~-(diaminomethylidene)-L-ornithyl-L-proline
    • Inchi: 1S/C27H50N12O9/c1-13(40)19(28)22(44)36-15(6-3-9-33-26(29)30)21(43)35-12-18(42)38-20(14(2)41)23(45)37-16(7-4-10-34-27(31)32)24(46)39-11-5-8-17(39)25(47)48/h13-17,19-20,40-41H,3-12,28H2,1-2H3,(H,35,43)(H,36,44)(H,37,45)(H,38,42)(H,47,48)(H4,29,30,33)(H4,31,32,34)/t13-,14-,15+,16+,17+,19+,20+/m1/s1
    • InChI Key: LTTYNQMFVWTERI-OEUDTILKSA-N
    • SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H]([C@@H](C)O)NC(CNC([C@H](CCC/N=C(\N)/N)NC([C@H]([C@@H](C)O)N)=O)=O)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 686.38237122g/mol
  • Monoisotopic Mass: 686.38237122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 20
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -9.7
  • Topological Polar Surface Area: 369Ų
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